Cas no 72357-31-4 (Licoflavone C)

Licoflavone C is a bioactive flavonoid compound derived from licorice (Glycyrrhiza species). It exhibits notable antioxidant, anti-inflammatory, and potential neuroprotective properties, making it a subject of interest in pharmaceutical and nutraceutical research. Structurally, it features a chalcone backbone, contributing to its ability to scavenge free radicals and modulate cellular signaling pathways. Studies suggest its efficacy in mitigating oxidative stress and inflammation-related conditions. Licoflavone C is characterized by high purity and stability, suitable for preclinical and formulation studies. Its mechanism of action involves interaction with key enzymes and receptors, underscoring its potential as a therapeutic agent. Further research is ongoing to explore its full pharmacological profile.
Licoflavone C structure
Licoflavone C structure
Product Name:Licoflavone C
CAS No:72357-31-4
MF:C20H18O5
MW:338.353926181793
MDL:MFCD00950304
CID:2063646
PubChem ID:10246505
Update Time:2025-05-28

Licoflavone C Chemical and Physical Properties

Names and Identifiers

    • 4',5,7-trihydroxy-8-prenylflavone
    • 5,7,4'-trihydroxy-8-prenylflavone
    • 8-Prenylapigenin
    • isocannflavin B
    • licoflavone
    • Licoflavone C
    • 5,7-Dihydroxy-2-(4-hydroxyphenyl)-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
    • 0DQ85982ZY
    • MEGxp0_002023
    • 4,5,7-trihydroxy-8-prenylflavone
    • LMPK12110422
    • BDBM50240972
    • 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxyphenyl)-8-(3-methyl-2-buten-1-yl)-
    • 5,7-Dihydroxy-2-(4-hydroxy-phenyl)-8-(3-methyl-but-2-enyl)-chromen-
    • CHEMBL371562
    • 5,7-dihydroxy-2-(4-hydroxyphenyl)-8-(3-methylbut-2-en-1-yl)-4H-chromen-4-one
    • 5,7-Dihydroxy-2-(4-hydroxy-phenyl)-8-(3-methyl-but-2-enyl)-chromen-4-one
    • MS-25141
    • Q27236649
    • BRD-K74687851-001-01-8
    • UNII-0DQ85982ZY
    • 72357-31-4
    • SCHEMBL1231403
    • NCGC00169697-01
    • DTXSID90904164
    • AKOS027326549
    • CS-0032375
    • E80589
    • LicoflavoneC
    • ACon1_001079
    • HY-N4183
    • DTXCID401332048
    • 5,7-dihydroxy-2-(4-hydroxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one
    • 5,7-Dihydroxy-2-(4-hydroxyphenyl)-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
    • DA-75005
    • FL171655
    • MDL: MFCD00950304
    • Inchi: 1S/C20H18O5/c1-11(2)3-8-14-15(22)9-16(23)19-17(24)10-18(25-20(14)19)12-4-6-13(21)7-5-12/h3-7,9-10,21-23H,8H2,1-2H3
    • InChI Key: MEHHCBRCXIDGKZ-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)O)=CC(C2=C(C=C(C(C/C=C(\C)/C)=C12)O)O)=O

Computed Properties

  • Exact Mass: 338.11542367 g/mol
  • Monoisotopic Mass: 338.11542367 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 87
  • Molecular Weight: 338.4

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 239-240 ºC
  • Solubility: Almost insoluble (0.019 g/l) (25 º C),

Licoflavone C Pricemore >>

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